Cas no 339018-65-4 ((2-CHLORO-1,3-THIAZOL-5-YL)METHYLACETATE)

(2-Chloro-1,3-thiazol-5-yl)methylacetate is a versatile chemical intermediate primarily used in organic synthesis and agrochemical applications. Its thiazole core and chloro-substituent make it a valuable building block for the development of pharmaceuticals, pesticides, and specialty chemicals. The compound exhibits high reactivity, enabling efficient derivatization for tailored molecular structures. Its stability under standard storage conditions ensures consistent performance in synthetic processes. The acetate group enhances solubility in organic solvents, facilitating its use in diverse reaction conditions. This intermediate is particularly useful in constructing heterocyclic frameworks, contributing to the synthesis of biologically active compounds with potential applications in crop protection and medicinal chemistry.

(2-CHLORO-1,3-THIAZOL-5-YL)METHYLACETATE structure

339018-65-4 structure

Product Name:(2-CHLORO-1,3-THIAZOL-5-YL)METHYLACETATE

CAS No:339018-65-4

MF:C₆H₆ClNO₂S

MW:191.635339260101

MDL:MFCD01443869

CID:302031

PubChem ID:2764281

Update Time:2025-11-01

(2-CHLORO-1,3-THIAZOL-5-YL)METHYLACETATE Chemical and Physical Properties

Names and Identifiers

- (2-CHLORO-1,3-THIAZOL-5-YL)METHYLACETATE
- 5-Thiazolemethanol,2-chloro-, 5-acetate
- (2-chlorothiazol-5-yl)methyl acetate
- AC1MC9KB
- chlorothiazolylmethylacetate
- CTK4H1434
- MolPort-002-345-228
- SBB091348
- SureCN3083811
- 339018-65-4
- (2-chloro-1,3-thiazol-5-yl)methyl acetate
- DTXSID80377383
- MFCD01443869
- J-500725
- (2-chlorothiazol-5-yl)methylacetate
- AKOS005070999
- 7N-088
- SCHEMBL3083811
- MDL： MFCD01443869
- Inchi： 1S/C6H6ClNO2S/c1-4(9)10-3-5-2-8-6(7)11-5/h2H,3H2,1H3
- InChI Key： LDSPIMTWTUAJDV-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(COC(C)=O)S1

Computed Properties

Exact Mass: 190.9807773g/mol
Monoisotopic Mass: 190.9807773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Boiling Point: 75-80°C 1mm

(2-CHLORO-1,3-THIAZOL-5-YL)METHYLACETATE Security Information

HazardClass：IRRITANT

(2-CHLORO-1,3-THIAZOL-5-YL)METHYLACETATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM275300-5g	(2-Chlorothiazol-5-yl)methyl acetate	339018-65-4	95%	5g	$972	2021-08-18
abcr	AB157809-1 g	(2-Chloro-1,3-thiazol-5-yl)methyl acetate; .	339018-65-4		1 g	€478.80	2023-07-20
abcr	AB157809-5 g	(2-Chloro-1,3-thiazol-5-yl)methyl acetate; .	339018-65-4		5 g	€1,349.00	2023-07-20
Chemenu	CM275300-1g	(2-Chlorothiazol-5-yl)methyl acetate	339018-65-4	95%	1g	$499	2023-01-07
Key Organics Ltd	7N-088-1MG	(2-chloro-1,3-thiazol-5-yl)methyl acetate	339018-65-4	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	7N-088-5MG	(2-chloro-1,3-thiazol-5-yl)methyl acetate	339018-65-4	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	7N-088-10MG	(2-chloro-1,3-thiazol-5-yl)methyl acetate	339018-65-4	>95%	10mg	£63.00	2025-02-08
Key Organics Ltd	7N-088-0.5G	(2-chloro-1,3-thiazol-5-yl)methyl acetate	339018-65-4	>95%	0.5g	£165.00	2025-02-08
Key Organics Ltd	7N-088-1G	(2-chloro-1,3-thiazol-5-yl)methyl acetate	339018-65-4	>95%	1g	£264.00	2025-02-08
Key Organics Ltd	7N-088-5G	(2-chloro-1,3-thiazol-5-yl)methyl acetate	339018-65-4	>95%	5g	£792.00	2025-02-08